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Compound of Interest

Compound Name: L-Tyrosine-13C9

CAS No.: 55443-60-2

Cat. No.: B3271782

Get Quote

Executive Summary
L-Tyrosine-13C9 is a stable isotope-labeled isotopologue of the non-essential amino acid L-

Tyrosine, in which all nine carbon atoms are replaced by Carbon-13 (

).[1][2][3][4] Unlike radioisotopes, it is non-radioactive and chemically identical to the
endogenous analyte, differing only in molecular mass (+9 Da).

This mass shift renders it an ideal internal standard (IS) for absolute quantification via Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and a powerful tracer for metabolic

flux analysis (MFA) in catecholamine and thyroid hormone biosynthesis pathways. This guide

details its physicochemical properties, experimental utility, and validated protocols for

bioanalytical applications.

Part 1: Physicochemical Characterization
To utilize L-Tyrosine-13C9 effectively, researchers must account for its specific mass-to-charge

(
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) shift and solubility profile during method development.

Technical Specifications
Property Specification

Chemical Name
L-Tyrosine (

)

CAS Number
55443-60-2 (Specific to

form)

Linear Formula

Molecular Weight 190.12 g/mol (vs. ~181.19 g/mol for unlabeled)

Mass Shift +9.03 Da (nominal +9 Da)

Isotopic Purity
Typically

atom basis

Solubility Water: 0.45 g/L at 25°C (Poor); 1M HCl: Soluble

pKa Values

-COOH: 2.20;

-NH

: 9.11; Phenolic -OH: 10.07

Structural Visualization
The following diagram illustrates the carbon backbone where the

substitution occurs.
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Figure 1: Molecular map of L-Tyrosine-13C9. Red nodes indicate positions of Carbon-13

substitution.

Part 2: Mechanisms of Utility
The Principle of Isotope Dilution Mass Spectrometry
(IDMS)
The primary application of L-Tyrosine-13C9 is as an Internal Standard (IS). In LC-MS/MS,

matrix effects (ion suppression or enhancement) can compromise quantitative accuracy.

Because L-Tyrosine-13C9 co-elutes with endogenous tyrosine but is resolved by mass

spectrometry, it experiences the exact same ionization environment.

Mechanism: The ratio of the endogenous analyte area to the heavy isotope area is

calculated. Since the concentration of the heavy isotope is known (spiked), the endogenous

concentration is derived mathematically, normalizing for all extraction and ionization losses.
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Metabolic Tracer Logic
In metabolic flux analysis, L-Tyrosine-13C9 tracks the rate of synthesis for downstream

metabolites. Because the aromatic ring is fully labeled (

), fragments retaining the ring can be distinguished from those retaining only the aliphatic chain
(

), allowing researchers to pinpoint specific enzymatic cleavage sites.

Part 3: Applications in Drug Development &
Research
Targeted Metabolomics & Clinical MS
Quantification of tyrosine is critical for diagnosing metabolic disorders such as Tyrosinemia

(Type I, II, III) and Phenylketonuria (PKU).

Advantage:

-Tyrosine is superior to deuterated standards (

or

) because deuterium on the aromatic ring can undergo hydrogen-deuterium exchange (HDX)
in acidic solutions, leading to signal loss. The carbon backbone is biologically and chemically
inert to exchange.

Proteomics (SILAC)
While Lysine and Arginine are standard for SILAC (Stable Isotope Labeling by Amino acids in

Cell culture) due to Trypsin specificity, L-Tyrosine-13C9 is essential for:

Tyrosine Kinase Signaling: Studying phosphorylation dynamics (pTyr) where tyrosine

turnover rates are the specific variable.

Non-Canonical Cleavage: Experiments utilizing Chymotrypsin (cleaves C-terminal to

Tyr/Phe/Trp).
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Part 4: Experimental Protocol (LC-MS/MS
Quantitation)
Objective: Absolute quantification of L-Tyrosine in human plasma. Standard: L-Tyrosine-13C9
(IS).[2][3][4]

Reagents & Preparation
Stock Solution (1 mg/mL): Dissolve L-Tyrosine-13C9 in 0.1 M HCl. Note: Tyrosine is

sparingly soluble in neutral water.

Working IS Solution: Dilute stock to 10 µg/mL in 50% Methanol/Water.

Sample Preparation (Protein Precipitation)
Aliquot: Transfer 50 µL of plasma to a 1.5 mL centrifuge tube.

Spike: Add 10 µL of Working IS Solution. Vortex briefly.

Precipitate: Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

Vortex/Centrifuge: Vortex for 1 min. Centrifuge at 14,000 x g for 10 min at 4°C.

Supernatant: Transfer 100 µL of supernatant to an autosampler vial. Dilute 1:1 with water to

match initial mobile phase conditions.

LC-MS/MS Parameters[6]
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Ionization: ESI Positive Mode (

).[5]
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MRM Transitions (Multiple Reaction Monitoring)
The mass shift must be calculated precisely for the precursor and product ions.

Analyte
Precursor (

)

Product Ion
(Quantifier)

Loss Identity
Collision
Energy (eV)

L-Tyrosine

(Native)
182.1 136.1 (Formic Acid) 15

L-Tyrosine

(Native)
182.1 165.1 (Ammonia) 10

L-Tyrosine-13C9

(IS)
191.1 144.1 15

L-Tyrosine-13C9

(IS)
191.1 173.1 10

Note: The primary transition 182

136 involves the loss of the carboxylic acid group (

). For the

isotope, this group is

, which has a mass of ~46 Da (vs 45 Da). Therefore, 191 - 47 = 144.

Workflow Diagram
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Figure 2: Validated workflow for absolute quantitation of Tyrosine using 13C9-IS.
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Part 5: Metabolic Fate & Pathway Analysis
When used as a tracer, L-Tyrosine-13C9 illuminates the catecholamine biosynthesis pathway.

This is critical in neurodegenerative disease research (e.g., Parkinson's) to measure dopamine

turnover rates.

Pathway Visualization
The following diagram tracks the

label through the synthesis of DOPA and Dopamine.

Note on Mass Shift

L-Tyrosine-13C9
(Precursor)

Tyrosine Hydroxylase
(Rate Limiting)

L-DOPA-13C9
(Intermediate)

DOPA Decarboxylase

Dopamine-13C8
(Neurotransmitter)

13CO2
(Released)

Decarboxylation removes one
13C atom. Dopamine retains

8 labeled carbons.
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Figure 3: Metabolic fate of L-Tyrosine-13C9. Note the loss of one 13C atom during the

conversion of DOPA to Dopamine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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